![molecular formula C13H15FN4 B6496300 1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine CAS No. 2548979-87-7](/img/structure/B6496300.png)
1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine
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Description
“1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine” is a compound that belongs to the class of organic compounds known as benzoylpyrazoles . These are aromatic compounds containing a benzoyl group substituted with a pyrazole ring . The pyrazole ring is a five-membered aromatic heterocycle, characterized by three carbon atoms and two adjacent nitrogen atoms . The pyrrolidine ring is a five-membered ring with four carbon atoms and one nitrogen atom .
Synthesis Analysis
The synthesis of similar fluorinated pyrazole compounds has been reported in the literature . A two-step reaction was used to synthesize a new fluorinated pyrazole . Firstly, the synthesis of pyrazoline was performed via a one-pot three-component reaction under microwave irradiation . Secondly, the synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating .Molecular Structure Analysis
The structure of the synthesized compound was confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis . The molecular weight of a similar compound, “5-(4-Fluorophenyl)-1H-pyrazol-3-amine”, is reported to be 177.18 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar fluorinated pyrazole compounds include a one-pot three-component reaction under microwave irradiation, followed by oxidative aromatization of pyrazoline under conventional heating .Mechanism of Action
Target of Action
The primary target of 1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine is the Mitogen-activated protein kinase 14 (MAPK14) . MAPK14, also known as p38α, is a protein that plays a crucial role in cellular responses to stress and inflammation .
Mode of Action
This interaction could potentially modulate the cellular responses controlled by MAPK14, such as inflammation and stress responses .
Biochemical Pathways
Given its target, it is likely involved in theMAPK signaling pathway . This pathway plays a key role in regulating various cellular processes, including inflammation, cell differentiation, cell division, and apoptosis .
Pharmacokinetics
Information about its absorption, distribution, metabolism, and excretion (ADME) is currently unavailable . These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety enters systemic circulation, thereby accessing the site of action .
Result of Action
Given its target, it is plausible that the compound could modulate cellular responses controlled by MAPK14, potentially leading to changes in inflammation and stress responses .
Action Environment
Factors such as pH, temperature, and presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN4/c14-10-3-1-9(2-4-10)12-7-13(17-16-12)18-6-5-11(15)8-18/h1-4,7,11H,5-6,8,15H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEMEIKMWNHCMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C2=NNC(=C2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 56771537 |
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